Cas no 2138548-60-2 (2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 2138548-60-2
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• CID: 6367325
• PubChem ID: 165495854
• Update Time: 2025-06-12

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid
• EN300-1139193
• 2138548-60-2

• Inchi： 1S/C7H9BrN2O2/c1-4(7(11)12)5-3-6(8)9-10(5)2/h3-4H,1-2H3,(H,11,12)
• InChI Key： CZDYZZITUTZYGM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)C)N(C)N=1

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid

Professional Introduction to 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic Acid (CAS No. 2138548-60-2)

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 2138548-60-2, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a 3-bromo-1-methyl-1H-pyrazol-5-yl moiety makes it a valuable scaffold for further chemical modifications and biological evaluations.

The pyrazole ring is a well-known heterocyclic structure that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of a bromine atom at the 3-position and a methyl group at the 1-position enhances the reactivity and diversity of this scaffold, making it an attractive candidate for drug discovery programs.

The carboxylic acid group at the terminal position of the molecule provides a site for further functionalization, allowing chemists to explore various derivatives with enhanced pharmacological profiles. This compound has been investigated in several preclinical studies for its potential applications in treating chronic inflammatory diseases and cancer. The combination of the pyrazole core with the propyl chain creates a balanced molecule that can interact with multiple biological targets.

Recent research has highlighted the importance of pyrazole derivatives in developing next-generation therapeutics. Studies have shown that compounds containing the pyrazole moiety can modulate key signaling pathways involved in disease progression. For instance, 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid has been found to exhibit inhibitory effects on certain enzymes that are overexpressed in cancer cells. This finding opens up new avenues for developing targeted therapies that could improve patient outcomes.

The bromine substituent in the molecule plays a crucial role in its biological activity. Brominated pyrazoles have been reported to have enhanced binding affinity to biological targets compared to their non-brominated counterparts. This property makes them particularly useful in designing molecules with improved pharmacokinetic profiles. Additionally, the methyl group at the 1-position of the pyrazole ring contributes to the steric hindrance, which can influence the binding mode of the compound to its target proteins.

In vitro studies have demonstrated that 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid can inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. These effects are attributed to its ability to interfere with key cellular processes such as DNA replication and cell cycle regulation. Furthermore, preliminary animal models have shown promising results, indicating that this compound may have therapeutic potential in vivo.

The synthesis of this compound involves multi-step organic reactions, including bromination and methylation of the pyrazole core, followed by coupling with propionic acid derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological testing.

The development of novel drug candidates requires a thorough understanding of their chemical properties and interactions with biological targets. Computational methods such as molecular docking and molecular dynamics simulations have been utilized to predict how 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid interacts with proteins involved in disease pathways. These computational studies provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on heterocyclic compounds like pyrazoles. The unique structural features of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid make it a promising candidate for further development into a clinical drug. As research progresses, it is expected that more derivatives will be synthesized and evaluated for their potential therapeutic applications.

In conclusion, 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 2138548-60-2) is a significant compound with potential applications in pharmaceutical chemistry. Its unique molecular structure and biological activities make it an attractive candidate for drug discovery programs aimed at treating chronic diseases and cancer. Further research is warranted to fully explore its therapeutic potential and develop novel derivatives with improved pharmacological profiles.